Cas no 75279-86-6 (2-Acetyl-3-oxo-3-phenylpropanenitrile)

2-Acetyl-3-oxo-3-phenylpropanenitrile structure
75279-86-6 structure
Product Name:2-Acetyl-3-oxo-3-phenylpropanenitrile
CAS No:75279-86-6
MF:C11H9NO2
MW:187.194662809372
CID:539822
Update Time:2023-08-03

2-Acetyl-3-oxo-3-phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanenitrile, a-acetyl-b-oxo-
    • 2-acetyl-3-oxo-3-phenylpropanenitrile
    • 1-Phenyl-2-cyanobutane-1,3-dione
    • 2-Acetyl-3-oxo-3-phenylpropanenitrile
    • Inchi: 1S/C11H9NO2/c1-8(13)10(7-12)11(14)9-5-3-2-4-6-9/h2-6,10H,1H3
    • InChI Key: LSKVDYCHNRWKFI-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C(C#N)C(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 281
  • Topological Polar Surface Area: 57.9
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